Cas no 30828-09-2 (4-Oxododecanedioic acid)

• Product Name: 4-Oxododecanedioic acid
• CAS No: 30828-09-2
• MF: C₁₂H₂₀O₅
• MW: 244.284204483032
• MDL: MFCD19441038
• CID: 293120
• PubChem ID: 13213508
• Update Time: 2025-06-22

4-Oxododecanedioic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxododecanedioic acid
• Dodecanedioic acid,4-oxo-
• 4-ketododecanedioic acid
• 4-oxo-docosanoic acid
• 4-Oxo-docosansaeure
• Docosanoic acid,4-oxo
• HY-N2644
• Dodecanedioic acid, 4-oxo-
• AKOS022184939
• 4-Oxododecanedioicacid
• UNII-SK9QS92H2X
• CS-0023062
• NCGC00381248-01!4-oxododecanedioic acid
• CHEBI:183468
• FS-9739
• 4-Oxodo-decanedioic acid
• 30828-09-2
• SK9QS92H2X
• 4-(2,4-dihydroxy-3,6-dimethyl-benzoyl)oxy-2-hydroxy-3,6-dimethyl-benzoic Acid
• DTXSID801349273
• 4-oxododecanedioate
• DA-49756

• MDL： MFCD19441038
• Inchi： 1S/C12H20O5/c13-10(8-9-12(16)17)6-4-2-1-3-5-7-11(14)15/h1-9H2,(H,14,15)(H,16,17)
• InChI Key： HHXMOTDTSDYYEI-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 244.13100
• Monoisotopic Mass: 244.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 472.4±25.0 °C at 760 mmHg
• Flash Point: 253.6±19.7 °C
• PSA: 91.67000
• LogP: 2.23560
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

4-Oxododecanedioic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives